Cas no 568565-85-5 (N-{[4-(4-Fluorophenoxy)phenyl]methylidene}hydroxylamine)

N-{[4-(4-Fluorophenoxy)phenyl]methylidene}hydroxylamine structure
568565-85-5 structure
Product Name:N-{[4-(4-Fluorophenoxy)phenyl]methylidene}hydroxylamine
CAS No:568565-85-5
MF:C13H10FNO2
MW:231.222406864166
CID:2832481
PubChem ID:20985274
Update Time:2025-04-21

N-{[4-(4-Fluorophenoxy)phenyl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • DTXSID00610168
    • N-{[4-(4-Fluorophenoxy)phenyl]methylidene}hydroxylamine
    • 568565-85-5
    • Inchi: 1S/C13H10FNO2/c14-11-3-7-13(8-4-11)17-12-5-1-10(2-6-12)9-15-16/h1-9,16H
    • InChI Key: QARBFYVHGQNVOM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1C=CC(C=NO)=CC=1

Computed Properties

  • Exact Mass: 231.06955672Da
  • Monoisotopic Mass: 231.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 41.8Ų
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